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Compound of Interest

Compound Name: Pentadecanenitrile

Cat. No.: B103695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetradecyl cyanide, also known as myristyl cyanide or pentadecanenitrile, is a long-chain

aliphatic nitrile utilized in various research and industrial applications, including organic

synthesis and as an intermediate in the production of pharmaceuticals and agrochemicals.

While its acute toxicity is considered lower than that of inorganic cyanide salts and shorter-

chain nitriles, meticulous adherence to safety and handling protocols is imperative to mitigate

potential health risks. This guide provides a comprehensive overview of the known safety data,

handling precautions, and emergency procedures for Tetradecyl cyanide.

Hazard Identification and Classification
Tetradecyl cyanide is classified as harmful if swallowed, in contact with skin, or if inhaled. It is

also known to cause skin irritation and serious eye irritation.[1]

GHS Classification:

Acute toxicity, Oral (Category 4)[1]

Acute toxicity, Dermal (Category 4)[1]

Acute toxicity, Inhalation (Category 4)[1]

Skin irritation (Category 2)
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Eye irritation (Category 2A)

Signal Word: Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Physical and Chemical Properties
Understanding the physical and chemical properties of Tetradecyl cyanide is fundamental to its

safe handling and storage.
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Property Value Reference

Chemical Formula C₁₅H₂₉N [2]

Molecular Weight 223.40 g/mol [1]

CAS Number 18300-91-9 [1][2]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

[2][3]

Melting Point 20-23 °C (lit.) [3][4]

Boiling Point 322 °C (lit.) [3][4]

Density 0.825 g/mL at 25 °C (lit.) [3][4]

Flash Point 22 °C [3]

Solubility

Insoluble in water. Soluble in

organic solvents like alcohol

and ether.

[2]

Toxicological Data
While specific LD50 and LC50 values for Tetradecyl cyanide are not readily available in the

reviewed literature, the toxicology of aliphatic nitriles is generally associated with the in vivo

metabolic release of cyanide.[5][6][7] However, the rate and extent of this release, and thus the

acute toxicity, are significantly lower for long-chain nitriles compared to their shorter-chain

counterparts. The toxicity of aliphatic nitriles is influenced by their chemical structure.[8][9]

It is crucial to note that the primary toxic mechanism of cyanide is the inhibition of cytochrome c

oxidase, leading to cellular hypoxia.[5]

Experimental Protocols and Handling Precautions
A systematic approach to handling Tetradecyl cyanide is essential to minimize exposure and

ensure a safe laboratory environment.
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Engineering Controls
Ventilation: All work with Tetradecyl cyanide, including weighing and transferring, should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[10]

Emergency Equipment: Safety showers and eyewash stations should be readily accessible

and tested regularly.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: A lab coat and impervious gloves (e.g., nitrile rubber) are required. For tasks

with a higher risk of splash, an impervious apron should be worn.[11]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[11]

Safe Handling and Storage
General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.

Wash hands thoroughly after handling.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids.

Spill Cleanup Procedure
Small Spills (within a fume hood):

Wear appropriate PPE.

Cover the spill with an inert absorbent material.

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate the area with a suitable cleaning agent.
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Large Spills:

Evacuate the area immediately.

Alert emergency personnel.

Prevent the spill from entering drains.

Waste Disposal
All waste containing Tetradecyl cyanide, including contaminated PPE and spill cleanup

materials, must be disposed of as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain.

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[12]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[13]

Fire and Explosion Hazard
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. A water

spray can be used to cool fire-exposed containers.[11]

Hazardous Combustion Products: Combustion may produce toxic gases, including carbon

oxides and hydrogen cyanide.[14]
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Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[11]

Visualizations
To further clarify the safety and handling protocols, the following diagrams illustrate key logical

relationships and workflows.
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Planning Phase

Execution Phase

Post-Execution Phase

Start: Proposed Experiment
with Tetradecyl Cyanide

Assess Hazards:
- Review SDS

- Evaluate Toxicity Data
- Consider Reaction Conditions

Determine Controls:
- Engineering Controls (Fume Hood)

- Personal Protective Equipment
- Administrative Controls

Prepare and Don
Appropriate PPE

Conduct Experiment
in Designated Area

Monitor for Signs
of Exposure or Spills

Decontaminate Work Area
and Equipment

Segregate and Dispose of
Hazardous Waste

End of Procedure
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Exposure Event

Immediate Actions

First Aid

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Remove from Source of Exposure

Decontaminate:
- Skin: Wash with soap & water

- Eyes: Flush with water
- Inhalation: Move to fresh air

Call for Emergency
Medical Assistance

Do NOT Induce Vomiting
(in case of ingestion)

Provide SDS to
Emergency Responders

Monitor Vital Signs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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